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Aspergillus nidulans

Aspergillus terreus

Feature Aspergillus fumigatus

Production Primary metabolite of the

Role dedicated enc cluster [1]

Key encA (NR-PKS), encB

Biosynthetic (MBL-TE), encC

Genes (monooxygenase) [1]

Regulatory Global regulator LaeA;

Factors encD (negatively regulates
production) [1]

Key Deletion of encA abolishes

Experimental production; deletion of

Findings encD increases yield;
overexpression of encA

enhances production [1]

Intermediate in the
monodictyphenone
pathway; accumulates in
certain mutant strains [1]

mdpG (NR-PKS), mdpH
(decarboxylase,
represses endocrocin)

[1]

LaeA; pathway-specific
regulators [1] [2]

Deletion of mdpH leads to
endocrocin accumulation

[1]

Intermediate in the geodin
biosynthesis pathway;

pathway is typically silent
under standard conditions

[2] [3]

Genes within the geodin
BGC (e.g., gedA, gedR)
[3]

Pathway-specific
transcription factor GedR

[3]

Overexpression of gedR
and knockout of gedA
leads to
emodin/endocrocin
accumulation [3]
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Experimental Insights and Protocols

The data in the table is supported by key gene deletion and overexpression studies. Here are the

methodological details from those experiments.

Gene Deletion and Mutant Analysis in A. fumigatus [1]

e Purpose: To confirm the role of specific genes in endocrocin biosynthesis.

¢ Methodology: Mutant strains (e.g., AencA, AencB, AencC, AencD) were constructed in a CEA17
KU80 pyrG- background using a double-joint fusion PCR (DJ-PCR) approach. The A.
parasiticus pyrG gene was used as a selectable marker.

¢ Culture Conditions: For metabolite analysis, strains were point-inoculated on solid glucose minimal
medium (GMM) or Czapek yeast autolysate (CYA) and cultured at 29°C or 37°C. For some analyses,
strains were inoculated into liquid GMM at 25°C with shaking.

e Metabolite Analysis: Culture extracts were analyzed using high-performance liquid
chromatography (HPLC) to identify and quantify endocrocin.

Activation of Silent Gene Clusters in A. terreus [3]

e Purpose: To force the production of intermediates (like emodin, a derivative of endocrocin) in the
silent geodin pathway.
¢ Methodology:

o Activation: The geodin cluster-specific transcription factor gene, gedR, was overexpressed to
activate the entire biosynthetic gene cluster (BGC).

o Blocking the Pathway: The gedA gene, which encodes an O-methyltransferase responsible
for converting emodin to the next intermediate, was knocked out. This caused the pathway to
halt and emodin to accumulate.

¢ Strain Construction: A statin-hyperproducing strain of A. terreus (HXN301) was used as the parent.
Genetic manipulations were performed using standard molecular biology techniques, and
transformants were selected with hygromycin B.

e Analysis: Metabolites were extracted from cultures and analyzed by HPLC, with compounds
identified by comparison to authentic standards.

Endocrocin Biosynthesis Pathway in A. fumigatus
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The following diagram illustrates the genetically characterized pathway for endocrocin production in A.

fumigatus, based on the studies cited above.

' LaeA '

Activates

Endocrocin Biosynthetic Gene Cluster

. 4 AN

Release & Cyclization Oxidation

Represses

Endocrocin

)
\
\
\
\

Golyketide Backbona (Anthrone Intermediate)

Click to download full resolution via product page

Biological Function and Research Significance

Understanding why endocrocin is studied can provide valuable context for your research.

¢ Immunosuppressive Properties: Research has identified that endocrocin exhibits
immunosuppressive activity. It is localized in the spores of A. fumigatus and can inhibit neutrophil
recruitment, a critical step in the innate immune response [4].

¢ Role in Pathogenicity: The compound may contribute to fungal virulence. Studies using a
Drosophila toll-deficient model showed that A. fumigatus spores harvested from conditions permitting
endocrocin production were more pathogenic than those from restrictive conditions or from an encA
deletion mutant [4].

¢ An Evolutionary Model: The enc cluster in A. fumigatus, comprising a non-reducing polyketide
synthase (NR-PKS) and a discrete metallo-3-lactamase-type thioesterase (MBL-TE), is considered a
potential evolutionary origin for fungal anthraquinones [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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